10.1039/C2GC16568F | Salt modified starch: sustainable, recyclable plastics

Salt modified starch: sustainable, recyclable plastics

Green Chemistry Pub Date: 2012-03-09 DOI: 10.1039/C2GC16568F

Abstract

The ubiquitous nature of starch makes it a tantalising basis of sustainable plastic manufacture. Extensive hydrogen bonding between chains, however, makes the plasticisation of starch difficult but this work shows that the incorporation of a simple quaternary ammonium salt can lead to a flexible plastic with mechanical properties similar to oil derived plastics. Compression-moulding produces a transparent material with mechanical strength which is similar to some polyolefin plastics. It is shown that the material can be extruded and/or compression-moulded and these processes improve further the mechanical strength of the samples. Most importantly, it is shown that these plastics are recyclable and ultimately compostable.

Salt modified starch: sustainable, recyclable plastics

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Journal Name：Green Chemistry

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